Cas no 17064-80-1 ( )

  structure
  structure
Product Name: 
CAS No:17064-80-1
MF:C14H12N2O2
MW:240.257283210754
CID:905292
PubChem ID:290839
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-(2-methylphenyl)-1-(2-nitrophenyl)methanimine
    • (2-Nitro-benzal)-o-toluidin
    • 2-methyl-n-[(e)-(2-nitrophenyl)methylene]aniline
    • 2-Nitro-benzaldehyd-o-tolylimin
    • AC1L6EM3
    • AC1Q213Y
    • AR-1E4040
    • ARONIS017062
    • N-(2-Nitro-benzyliden)-o-toluidin
    • N-(2-nitrobenzylidene)-2-toluidine
    • N-(2-nitro-benzylidene)-o-toluidine
    • N-< 2-Nitro-benzyliden> -2-methyl-anilin
    • N-o-nitribenzylidene-o-toluidine
    • NSC155254
    • STK098143
    • 2-methyl-N-[(E)-(2-nitrophenyl)methylidene]aniline
    • NSC-155254
    • 17064-80-1
    • SR-01000204374
    • AKOS000483430
    • DTXSID10302926
    • SR-01000204374-1
    • &nbsp;
    • Inchi: 1S/C14H12N2O2/c1-11-6-2-4-8-13(11)15-10-12-7-3-5-9-14(12)16(17)18/h2-10H,1H3/b15-10+
    • InChI Key: MYYHTZHAWHKOHN-XNTDXEJSSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1/C=N/C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 240.08996
  • Monoisotopic Mass: 240.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 55.5
  • LogP: 4.17700
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